Cas no 1011460-67-5 (Ethyl 3-(1-chlorophthalazin-6-yl)-4-methylbenzoate)
1011460-67-5 structure
Product Name:Ethyl 3-(1-chlorophthalazin-6-yl)-4-methylbenzoate
CAS No:1011460-67-5
MF:C18H15ClN2O2
MW:326.776903390884
CID:2126162
Update Time:2023-08-04
Ethyl 3-(1-chlorophthalazin-6-yl)-4-methylbenzoate Chemical and Physical Properties
Names and Identifiers
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- ethyl 3-(1-chlorophthalazin-6-yl)-4-methylbenzoate
- GILBOSXIBGGSFA-UHFFFAOYSA-N
- Ethyl 3-(1-chlorophthalazin-6-yl)-4-methylbenzoate
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- Inchi: 1S/C18H15ClN2O2/c1-3-23-18(22)13-5-4-11(2)16(9-13)12-6-7-15-14(8-12)10-20-21-17(15)19/h4-10H,3H2,1-2H3
- InChI Key: GILBOSXIBGGSFA-UHFFFAOYSA-N
- SMILES: ClC1=C2C=CC(=CC2=CN=N1)C1C=C(C(=O)OCC)C=CC=1C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 420
- Topological Polar Surface Area: 52.1
Ethyl 3-(1-chlorophthalazin-6-yl)-4-methylbenzoate Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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